3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid

• Molecular Formula: C15H14ClNO2
• Molecular Weight: 275.73 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C15H14ClNO2/c1-10-6-7-11(15(18)19)8-14(10)17-9-12-4-2-3-5-13(12)16/h2-8,17H,9H2,1H3,(H,18,19)
• InChI Key: OFPXYKNDDKFPOW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)O)NCC2=CC=CC=C2Cl

Description

3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid, also known as CBMBA, is a chemical compound that belongs to the class of benzoic acids. It is a white crystalline powder that is soluble in organic solvents but insoluble in water. CBMBA has gained significant attention in the scientific community due to its potential applications in various research fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cellular processes. This leads to a disruption of the normal cellular functions, ultimately resulting in the desired physiological effects.
Biochemical and Physiological Effects:
3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and analgesic properties. It has also been shown to inhibit the activity of certain enzymes and proteins involved in cellular processes, leading to a disruption of the normal cellular functions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid is its high purity and excellent solubility in organic solvents, making it easy to use in various lab experiments. However, its insolubility in water can be a limitation in certain experiments that require aqueous solutions. Additionally, 3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid can be expensive to synthesize, which can limit its use in certain research fields.

Future Directions

There are several future directions for the research of 3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid. One potential area of study is the development of novel drugs based on its structure and mechanism of action. Another area of study is the optimization of its synthesis method to produce higher yields and lower costs. Additionally, 3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid can be further studied for its potential applications in other research fields, such as materials science and environmental chemistry.

Synthesis Methods

3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid can be synthesized through a multi-step process that involves the reaction of 2-chlorobenzylamine with 4-methylbenzoyl chloride in the presence of a base, followed by purification and isolation of the product. This method has been optimized to produce high yields of 3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid with excellent purity.

Scientific Research Applications

3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid has been extensively studied for its potential applications in various research fields. In medicinal chemistry, it has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. In biochemistry, 3-[(2-Chlorobenzyl)amino]-4-methylbenzoic acid has been used as a tool to study protein-ligand interactions, particularly in the development of novel drugs. In pharmacology, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various diseases.